Cas no 58116-25-9 (4-o-beta-d-galactopyranosyl-alpha-d-fructose)
58116-25-9 structure
Product Name:4-o-beta-d-galactopyranosyl-alpha-d-fructose
CAS No:58116-25-9
MF:C12H22O11
MW:342.296485424042
CID:948052
PubChem ID:16217605
Update Time:2025-04-19
4-o-beta-d-galactopyranosyl-alpha-d-fructose Chemical and Physical Properties
Names and Identifiers
-
- 4-o-beta-d-galactopyranosyl-alpha-d-fructose
- A-LACTULOSE SYRUP
- L0140
- (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)tetrahydrofuran-3-yl]oxy-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
- Lactulose, United States Pharmacopeia (USP) Reference Standard
- CHEMBL1515464
- (2S,3R,4S,5R,6R)-2-[(2R,3S,4S,5S)-4,5-dihydroxy-2,5-bis(hydroxymethyl)oxolan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
- SCHEMBL180915
- MLS001333185
- 58116-25-9
- Lactulose, >=98.0% (HPLC)
- 4-O-beta-D-Galactopyranosyl-D-fructose
- bmse000652
- Lactulose, >=95%
- lactulose
- 6D63E3D1-AF21-47B1-BF9C-34F270553379
- Lactulose, British Pharmacopoeia (BP) Reference Standard
- Lactulose, Pharmaceutical Secondary Standard; Certified Reference Material
- SMR000857175
- Lactulose for peak identification, European Pharmacopoeia (EP) Reference Standard
- Lactulose, European Pharmacopoeia (EP) Reference Standard
- MLS001333186
- 4-O-beta-D-Galactopyranosyl-D-fructofuranose
- HMS2230J07
-
- Inchi: 1S/C12H22O11/c13-1-4-6(16)7(17)8(18)11(21-4)22-9-5(2-14)23-12(20,3-15)10(9)19/h4-11,13-20H,1-3H2/t4-,5-,6+,7+,8-,9-,10+,11+,12+/m1/s1
- InChI Key: JCQLYHFGKNRPGE-WJONTELPSA-N
- SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@@](CO)([C@H]1O)O
Computed Properties
- Exact Mass: 342.11621151g/mol
- Monoisotopic Mass: 342.11621151g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 395
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -4.3
- Topological Polar Surface Area: 190Ų
Experimental Properties
- Melting Point: 173 °C
4-o-beta-d-galactopyranosyl-alpha-d-fructose Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
58116-25-9 (4-o-beta-d-galactopyranosyl-alpha-d-fructose) Related Products
- 547-25-1(3-O-a-D-Glucopyranosyl-D-fructose)
- 582-52-5((3aR,5S,6S,6aR)-5-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyl-tetrahydro-2H-furo[2,3-d][1,3]dioxol-6-ol)
- 57-50-1(Sucrose, Ultra Pure)
- 97-30-3(Methyl a-D-Glucopyranoside)
- 4064-06-6(1,2:3,4-Di-O-isopropylidene-a-D-galactopyranose)
- 6155-35-7(α-L-Rhamnose monohydrate)
- 641-74-7((3R,3aR,6R,6aR)-hexahydrofuro[3,2-b]furan-3,6-diol)
- 69-79-4((2R,3R,4R,5R)-2,3,5,6-tetrahydroxy-4-{(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yloxy}hexanal)
- 63-42-3(Lactose)
- 585-88-6(Maltitol)
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